Cas no 64082-79-7 (Epitalon)
Epitalon structure
Product Name:Epitalon
CAS No:64082-79-7
MF:C14H22N4O9
MW:390.345883846283
CID:513307
Update Time:2024-03-01
Epitalon Chemical and Physical Properties
Names and Identifiers
-
- Epithalamin
- Epitalon
- Epithalon
- O65P17785G
- Glycine, L-alanyl-L-alpha-glutamyl-L-alpha-aspartyl-
- Epithalamine
- L-Alanyl-L-&Alpha
- l-alanyl-l-
- A-glutamyl-l-
- A-aspartylglycine
- alanyl-glutamyl-aspartyl-glycine
- BCP13981
- Glycine, L-alanyl-L-a-glutamyl-L-a-aspartyl-
- A14399
- (4S)-4-[[(2S)-2-aminopropanoyl]amino]-5-[[(2S)-1-(carboxymethylamino)-4-hydroxy-1,4-dioxobutan-2-yl]amino]-5-oxopentanoic acid
-
- Inchi: 1S/C14H22N4O9/c1-6(15)12(25)17-7(2-3-9(19)20)14(27)18-8(4-10(21)22)13(26)16-5-11(23)24/h6-8H,2-5,15H2,1H3,(H,16,26)(H,17,25)(H,18,27)(H,19,20)(H,21,22)(H,23,24)/t6-,7-,8-/m0/s1
- InChI Key: HGHOBRRUMWJWCU-FXQIFTODSA-N
- SMILES: O=C([C@H](CCC(=O)O)NC([C@H](C)N)=O)N[C@H](C(NCC(=O)O)=O)CC(=O)O
Computed Properties
- Exact Mass: 390.139
- Monoisotopic Mass: 390.139
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 7
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 27
- Rotatable Bond Count: 12
- Complexity: 607
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 225
Experimental Properties
- Density: 1.466
- Boiling Point: 959.8°C at 760 mmHg
- Flash Point: 534.3°C
- Refractive Index: 1.558
Epitalon Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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